molecular formula C11H9ClN2OS B408482 3-chloro-N-(4-methyl-1,3-thiazol-2-yl)benzamide

3-chloro-N-(4-methyl-1,3-thiazol-2-yl)benzamide

Cat. No.: B408482
M. Wt: 252.72 g/mol
InChI Key: MXGUAAMFCPDOEZ-UHFFFAOYSA-N
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Preparation Methods

    Synthetic Routes:

    Reaction Conditions:

    Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

      Chemistry: Used as a building block in organic synthesis.

      Biology: Investigated for potential bioactivity (e.g., antimicrobial, antitumor).

      Medicine: May have applications in drug development.

      Industry: Employed as an intermediate in chemical processes.

  • Mechanism of Action

    • The exact mechanism isn’t well-documented, but it likely interacts with specific molecular targets or pathways.
    • Further research is needed to elucidate its mode of action.
  • Comparison with Similar Compounds

      Similar Compounds:

    Properties

    Molecular Formula

    C11H9ClN2OS

    Molecular Weight

    252.72 g/mol

    IUPAC Name

    3-chloro-N-(4-methyl-1,3-thiazol-2-yl)benzamide

    InChI

    InChI=1S/C11H9ClN2OS/c1-7-6-16-11(13-7)14-10(15)8-3-2-4-9(12)5-8/h2-6H,1H3,(H,13,14,15)

    InChI Key

    MXGUAAMFCPDOEZ-UHFFFAOYSA-N

    SMILES

    CC1=CSC(=N1)NC(=O)C2=CC(=CC=C2)Cl

    Canonical SMILES

    CC1=CSC(=N1)NC(=O)C2=CC(=CC=C2)Cl

    Origin of Product

    United States

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